![molecular formula C18H22N2O4S2 B4968222 N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide](/img/structure/B4968222.png)
N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, also known as PT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. PT is a piperidine-based compound that has been synthesized through a multistep process, and its structure has been determined through various spectroscopic techniques.
Mechanism of Action
The mechanism of action of N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide involves its ability to inhibit the activity of carbonic anhydrase IX. This enzyme is involved in regulating the pH of cancer cells, which is necessary for their survival and growth. This compound binds to the active site of carbonic anhydrase IX and inhibits its activity, leading to a decrease in pH regulation and an increase in cell death. Additionally, this compound has been shown to reduce inflammation by inhibiting the activity of enzymes involved in the production of inflammatory mediators.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including its ability to inhibit the activity of carbonic anhydrase IX and reduce inflammation. Additionally, this compound has been shown to have a low toxicity profile and is well-tolerated in animal models. However, further studies are needed to determine the long-term effects of this compound on human health.
Advantages and Limitations for Lab Experiments
N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has several advantages for use in lab experiments, including its ability to inhibit the activity of carbonic anhydrase IX and reduce inflammation. Additionally, this compound has a low toxicity profile and is well-tolerated in animal models. However, this compound has several limitations, including its relatively low solubility in water and its potential to form insoluble aggregates.
Future Directions
There are several future directions for the study of N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, including its potential use as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies are needed to determine the long-term effects of this compound on human health and its potential for drug development. Further research is also needed to determine the optimal dosage and administration of this compound for therapeutic use.
In conclusion, this compound is a piperidine-based compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been shown to inhibit the activity of carbonic anhydrase IX and reduce inflammation, making it a promising candidate for the treatment of cancer and inflammatory diseases. Further research is needed to determine the long-term effects of this compound on human health and its potential for drug development.
Synthesis Methods
The synthesis of N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide involves several steps, including the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form 2-thienylsulfonyl chloride. The resulting compound is then reacted with 1-(2-aminophenoxy)ethane to form 2-phenoxyethyl-2-thienylsulfonylamine. This intermediate is further reacted with piperidine-4-carboxylic acid to form this compound. The purity of this compound can be determined through various analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).
Scientific Research Applications
N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications, including its ability to inhibit the growth of cancer cells and its anti-inflammatory properties. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in several types of cancer cells. This inhibition leads to a decrease in cell proliferation and an increase in cell death. Additionally, this compound has been shown to reduce inflammation in animal models of rheumatoid arthritis and colitis.
properties
IUPAC Name |
N-(2-phenoxyethyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S2/c21-18(19-10-13-24-16-5-2-1-3-6-16)15-8-11-20(12-9-15)26(22,23)17-7-4-14-25-17/h1-7,14-15H,8-13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOBPHCFBTIRIIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCOC2=CC=CC=C2)S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.